molecular formula C6H17NSSi B6242345 {[(2-aminoethyl)sulfanyl]methyl}trimethylsilane CAS No. 1226877-72-0

{[(2-aminoethyl)sulfanyl]methyl}trimethylsilane

Cat. No. B6242345
CAS RN: 1226877-72-0
M. Wt: 163.4
InChI Key:
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Description

Molecular Structure Analysis

The molecular weight of “{[(2-aminoethyl)sulfanyl]methyl}trimethylsilane” is 163.4. The InChI code and key for a similar compound, 2-{[(2-aminoethyl)sulfanyl]methyl}benzonitrile hydrochloride, are provided , which can give insights into the molecular structure.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for '{[(2-aminoethyl)sulfanyl]methyl}trimethylsilane' involves the reaction of 2-aminoethanethiol with trimethylchlorosilane in the presence of a base to form the desired product.", "Starting Materials": [ "2-aminoethanethiol", "trimethylchlorosilane", "base (e.g. triethylamine)" ], "Reaction": [ "Add 2-aminoethanethiol to a reaction flask", "Add trimethylchlorosilane dropwise to the reaction flask while stirring", "Add a base (e.g. triethylamine) to the reaction mixture to neutralize the hydrogen chloride produced during the reaction", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent (e.g. diethyl ether)", "Purify the product by distillation or column chromatography" ] }

CAS RN

1226877-72-0

Product Name

{[(2-aminoethyl)sulfanyl]methyl}trimethylsilane

Molecular Formula

C6H17NSSi

Molecular Weight

163.4

Purity

95

Origin of Product

United States

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